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Compound of Interest

Compound Name: Benzyl-PEG5-Amine

Cat. No.: B606033

An In-depth Technical Guide to Benzyl-PEG5-
Amine

This technical guide provides comprehensive information on the chemical properties,
applications, and handling of Benzyl-PEG5-Amine, a versatile heterobifunctional linker. This
document is intended for researchers, scientists, and professionals in the field of drug
development and bioconjugation.

Core Properties of Benzyl-PEG5-Amine

Benzyl-PEG5-Amine is a polyethylene glycol (PEG) derivative containing a terminal benzyl
group and a primary amine. The PEG chain consists of five repeating ethylene glycol units,
which imparts hydrophilicity to molecules it is conjugated with, often improving their solubility
and pharmacokinetic profiles. The benzyl group serves as a protecting group for the hydroxyl
terminus, while the primary amine allows for covalent attachment to various functional groups.

The key physicochemical properties of Benzyl-PEG5-Amine are summarized in the table
below for easy reference.
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Property Value Source(s)
CAS Number 86770-77-6 [1][21[3]
Molecular Formula C17H29NO5 [1][2]
Molecular Weight 327.4 g/mol , 327.42 g/mol

Purity >98%

Solubility Water, DMSO, DCM, DMF

Storage Conditions -20°C for long-term storage

Applications and Experimental Considerations

Benzyl-PEG5-Amine is a valuable tool in bioconjugation and drug delivery research. The
terminal primary amine can readily react with activated carboxylic acids (e.g., NHS esters),
aldehydes, and ketones to form stable amide or imine bonds, respectively. This reactivity
allows for the conjugation of Benzyl-PEG5-Amine to proteins, peptides, antibodies, and other
biomolecules.

A significant application of such PEG linkers is in the development of Antibody-Drug
Conjugates (ADCs). In this context, the PEG linker can be used to attach a cytotoxic drug to an
antibody, leveraging the antibody's specificity to deliver the drug to target cells. The hydrophilic
PEG spacer can help to overcome aggregation and solubility issues of the final ADC product.
The benzyl group can be removed via hydrogenolysis to reveal a terminal hydroxyl group for
further modification if required.

The following diagram illustrates a generalized workflow for the conjugation of a drug to an
antibody using a PEG linker like Benzyl-PEG5-Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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